Cas no 1361511-77-4 (3-Amino-5-chloro-2-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 3-Amino-5-chloro-2-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361511-77-4
• MF: C₁₁H₆Cl₄N₂
• MW: 307.990738391876
• CID: 4968786
• Update Time: 2025-11-01

3-Amino-5-chloro-2-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl4N2/c12-5-1-7(14)10(8(15)2-5)11-9(16)3-6(13)4-17-11/h1-4H,16H2
• InChI Key： XSQKSUQECKTQGR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC(=CN=1)Cl)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 4.3
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-chloro-2-(2,4,6-trichlorophenyl)pyridine

3-Amino-5-chloro-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361511-77-4): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

3-Amino-5-chloro-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361511-77-4) is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by its pyridine core substituted with an amino group, a chlorine atom, and a 2,4,6-trichlorophenyl group. The combination of these functional groups imparts distinct chemical and biological activities, making it a valuable candidate for various research and development initiatives.

The synthesis of 3-Amino-5-chloro-2-(2,4,6-trichlorophenyl)pyridine typically involves multistep reactions, including the formation of the pyridine ring and subsequent functionalization. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry (2022) reported a novel one-pot synthesis method that significantly reduces reaction time and waste generation, thereby enhancing the compound's commercial viability.

In terms of its chemical properties, 3-Amino-5-chloro-2-(2,4,6-trichlorophenyl)pyridine exhibits high stability under various conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and assays. The compound's solubility profile is crucial for its application in biological studies, where it can be easily dissolved and administered to cells or organisms.

The biological activity of 3-Amino-5-chloro-2-(2,4,6-trichlorophenyl)pyridine has been extensively studied in recent years. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in disease pathways. A study published in the Bioorganic & Medicinal Chemistry Letters (2021) demonstrated that this compound effectively inhibits the activity of a key enzyme associated with cancer cell proliferation. The mechanism of action involves binding to the active site of the enzyme, thereby disrupting its function and leading to reduced cell growth.

Beyond its role as an enzyme inhibitor, 3-Amino-5-chloro-2-(2,4,6-trichlorophenyl)pyridine has also shown promise as an antiviral agent. Research conducted at the University of California (2020) revealed that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The antiviral mechanism is thought to involve interference with viral replication processes, making it a potential lead compound for developing new antiviral therapies.

In addition to its therapeutic applications, 3-Amino-5-chloro-2-(2,4,6-trichlorophenyl)pyridine has been explored for use in agrochemicals. Its strong binding affinity to specific receptors in plants can enhance crop protection against pests and diseases. A study published in the Pest Management Science (2019) reported that this compound effectively controls various plant pathogens without causing significant toxicity to non-target organisms.

The safety profile of 3-Amino-5-chloro-2-(2,4,6-trichlorophenyl)pyridine is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that it exhibits low toxicity when administered at therapeutic doses. However, like any chemical compound, it is essential to follow proper handling and storage guidelines to ensure safety in both laboratory and industrial settings.

In conclusion, 3-Amino-5-chloro-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361511-77-4) is a multifaceted compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for advancing our understanding of disease mechanisms and developing new therapeutic strategies. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.